Cas no 863477-28-5 ((4-tert-butyl-1H-imidazol-2-yl)methanol)

• Product Name: (4-tert-butyl-1H-imidazol-2-yl)methanol
• CAS No: 863477-28-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5569628
• PubChem ID: 23151525
• Update Time: 2025-05-26

(4-tert-butyl-1H-imidazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol, 5-(1,1-dimethylethyl)-
• (4-(Tert-butyl)-1h-imidazol-2-yl)methanol
• (4-tert-butyl-1H-imidazol-2-yl)methanol

• Inchi： 1S/C8H14N2O/c1-8(2,3)6-4-9-7(5-11)10-6/h4,11H,5H2,1-3H3,(H,9,10)
• InChI Key： AUCMBAVDQOMUBB-UHFFFAOYSA-N
• SMILES： C1(CO)NC(C(C)(C)C)=CN=1

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 336.5±25.0 °C(Predicted)
• pka: 13.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on (4-tert-butyl-1H-imidazol-2-yl)methanol

Recent Advances in the Study of (4-tert-butyl-1H-imidazol-2-yl)methanol (CAS: 863477-28-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (4-tert-butyl-1H-imidazol-2-yl)methanol (CAS: 863477-28-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the versatility of (4-tert-butyl-1H-imidazol-2-yl)methanol as a building block in medicinal chemistry. Its imidazole core, coupled with the tert-butyl and hydroxymethyl functional groups, makes it an attractive scaffold for the design of novel bioactive molecules. Researchers have explored its utility in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in a range of diseases such as cancer and inflammatory disorders.

One of the key breakthroughs in the study of this compound involves its role in the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs are notoriously difficult to target with traditional drug-like molecules, but the structural features of (4-tert-butyl-1H-imidazol-2-yl)methanol have enabled the design of compounds that can disrupt or stabilize these interactions. For instance, a recent study demonstrated its incorporation into a potent inhibitor of the p53-MDM2 interaction, a critical target in oncology.

In addition to its applications in drug discovery, (4-tert-butyl-1H-imidazol-2-yl)methanol has also been investigated for its potential as a ligand in catalytic systems. Its ability to coordinate with transition metals has been exploited in the development of novel catalysts for asymmetric synthesis, which is of great importance in the production of enantiomerically pure pharmaceuticals. Recent work has shown that derivatives of this compound can serve as effective ligands in palladium-catalyzed cross-coupling reactions, a cornerstone of modern synthetic chemistry.

From a synthetic perspective, advancements have been made in the efficient and scalable production of (4-tert-butyl-1H-imidazol-2-yl)methanol. New methodologies have been reported that improve yield and purity while reducing the environmental impact of the synthesis. These developments are critical for ensuring the compound's availability for further research and potential commercialization.

Looking ahead, the future of (4-tert-butyl-1H-imidazol-2-yl)methanol in chemical biology and pharmaceutical research appears promising. Ongoing studies are exploring its incorporation into more complex molecular architectures, such as PROTACs (proteolysis-targeting chimeras), which represent a cutting-edge approach in drug discovery. Furthermore, its potential in diagnostics and imaging agents is being investigated, leveraging its unique physicochemical properties.

In conclusion, (4-tert-butyl-1H-imidazol-2-yl)methanol (CAS: 863477-28-5) exemplifies the intersection of chemistry and biology, offering a versatile platform for innovation in drug discovery and beyond. The recent progress in understanding its properties and applications underscores its value as a tool and target in modern research. As investigations continue, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing the frontiers of science.